Cas no 90950-73-5 (4-(4-morpholinyl)pentanoic acid hydrochloride)

• Product Name: 4-(4-morpholinyl)pentanoic acid hydrochloride
• CAS No: 90950-73-5
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• MDL: MFCD13857418
• CID: 4664750
• Update Time: 2025-06-14

4-(4-morpholinyl)pentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-morpholinyl)pentanoic acid hydrochloride

• MDL： MFCD13857418
• Inchi： 1S/C9H17NO3.ClH/c1-8(2-3-9(11)12)10-4-6-13-7-5-10;/h8H,2-7H2,1H3,(H,11,12);1H
• InChI Key： XTJBPBVSGGWJLV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(N1CCOCC1)C.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 4-(4-morpholinyl)pentanoic acid hydrochloride

Comprehensive Overview of 4-(4-Morpholinyl)Pentanoic Acid Hydrochloride (CAS No. 90950-73-5)

4-(4-Morpholinyl)pentanoic acid hydrochloride (CAS No. 90950-73-5) is a chemically synthesized organic compound widely utilized in pharmaceutical research and specialty chemical applications. Its molecular structure combines a morpholine ring with a pentanoic acid backbone, modified as a hydrochloride salt for enhanced stability. This compound has garnered attention due to its role as a versatile intermediate in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules targeting metabolic pathways.

The growing interest in CAS 90950-73-5 aligns with trends in precision medicine and small-molecule therapeutics, where researchers seek modular building blocks for tailored drug design. Recent publications highlight its utility in optimizing solubility and bioavailability—a critical focus area for oral drug formulations. Additionally, its morpholine moiety is frequently explored in cancer research, as morpholine derivatives exhibit membrane permeability and target engagement properties.

From a synthetic chemistry perspective, 4-(4-morpholinyl)pentanoic acid HCl serves as a key precursor for peptide mimetics and prodrug strategies. Its hydrochloride form ensures improved handling characteristics, making it preferable for industrial-scale applications. Analytical studies confirm its purity via HPLC and NMR spectroscopy, with typical purity grades exceeding 97%—a benchmark for high-value intermediates.

Environmental and safety profiles of 90950-73-5 adhere to standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., desiccated, room temperature) are recommended to maintain integrity. This aligns with the broader industry shift toward green chemistry principles, where stable intermediates reduce waste generation.

Market demand for morpholine-based compounds like this one reflects their relevance in bioconjugation and proteomics. Frequently searched queries include "morpholine derivatives in drug delivery" and "CAS 90950-73-5 supplier," underscoring commercial and academic interest. Suppliers often provide technical data sheets detailing solubility (water/methanol) and melting point ranges (typically 150–160°C dec.).

Emerging applications leverage the compound’s zwitterionic potential for biocompatible materials, such as hydrogels or coatings. This intersects with trends in biodegradable polymers—a hot topic in sustainable material science. Researchers also investigate its structure-activity relationships (SAR) to refine drug candidates against inflammatory targets.

In summary, 4-(4-morpholinyl)pentanoic acid hydrochloride exemplifies the intersection of medicinal chemistry and industrial innovation. Its multifaceted utility ensures continued relevance across therapeutic development pipelines and material science frontiers.